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CAS No.: 402821-16-3
Cat. No.: B1609714
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Structural Characterization, Synthetic Pathways, and Pharmacological Applications

Executive Summary

(4R)-4-Benzyl-D-glutamic acid is a synthetic, stereochemically complex analogue of the
neurotransmitter D-glutamic acid.[1] Characterized by the introduction of a hydrophobic benzyl
moiety at the

-carbon (C4) and the retention of the D-configuration at the

-carbon (C2), this molecule serves as a critical probe in neuropharmacology.[1] It is primarily
utilized to map the hydrophobic pockets of Excitatory Amino Acid Transporters (EAATs) and
Metabotropic Glutamate Receptors (MGIURS).[1]

This guide provides a definitive technical analysis of its IUPAC nomenclature, stereoselective
synthesis, and biological utility, designed for researchers requiring high-fidelity data for drug
development and chemical biology applications.

Chemical Identity & Nomenclature[2][3][4]
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IUPAC Derivation

The nomenclature of this compound requires rigorous application of Cahn-Ingold-Prelog (CIP)
priority rules to resolve the ambiguity often found in commercial catalogs.

Parent Structure: Pentanedioic acid (Glutaric acid).[1]

Amino Group: Located at C2.

Base Configuration: "D-Glutamic acid" dictates the (2R) configuration.[1]

Substituent: A benzyl group at C4.

C4 Stereochemistry: Explicitly defined as (R).[1]

Definitive IUPAC Name: (2R,4R)-2-amino-4-benzylpentanedioic acid[1]

Chemical Data Tablef1]{5]

Parameter Technical Specification
Common Name (4R)-4-Benzyl-D-glutamic acid
IUPAC Name (2R,4R)-2-amino-4-benzylpentanedioic acid
CAS Number (HCI) 2055114-59-3
CAS Number (Free Base) 402821-16-3
C
Molecular Formula H
NO
Molecular Weight 237.25 g/mol (Free base)
Stereocenters C2(R), C4 (R)
Solubility Water (moderate), Methanol (high), DMSO

Stereoselective Synthesis Protocol
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Synthesizing the (2R,4R) isomer requires controlling two stereocenters simultaneously. A
standard alkylation of D-glutamic acid often leads to racemization or poor diastereoselectivity at
C4. The most robust method involves the use of a chiral auxiliary (e.g., a Ni(ll)-glycine
equivalent or a chiral Schiff base) to direct the Michael addition or alkylation.[1]

Methodological Rationale

We employ a Michael Addition strategy using a chiral glycine equivalent and a benzyl-
substituted acrylate. This approach is superior to direct alkylation of pyroglutamate because it
allows for thermodynamic control of the C4 center during ring closure or subsequent hydrolysis
steps.

Synthetic Workflow (Graphviz)[1]
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Step-by-Step Protocol

Note: This protocol assumes the use of a Belokon-type Ni(ll) complex or similar chiral glycine
equivalent to induce D-configuration at C2.[1]

o Complex Formation: React Glycine with (S)-BPB (chiral ligand) and Ni(NO

)

to form the nucleophilic glycine equivalent.[1]

¢ Michael Addition:

o Dissolve the Ni(ll) complex (1.0 eq) in anhydrous DMF.[1]
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o Add benzyl acrylate (1.2 eq) and a catalytic base (DBU, 0.1 eq).[1]

o Critical Step: Maintain temperature at -20°C to maximize diastereoselectivity (kinetic
control).

o Monitor via TLC for consumption of the red Ni-complex.

e Hydrolysis & Deprotection:

o Treat the resulting adduct with 3M HCI/MeOH under reflux for 2 hours. This cleaves the
chiral auxiliary and hydrolyzes the ester groups.

o The Ni(ll) salt is removed via filtration or chelation resin.[1]

e Purification:
o The crude amino acid is purified using Dowex 50W-X8 cation exchange resin.
o Elute with 1M NH

OH.

o Resolution: If diastereomeric ratio (dr) is <95:5, perform final purification via preparative
HPLC using a Chiralpak ZWIX(+) column.

Biological Mechanism & Applications[1][6]
Pharmacological Significance

(4R)-4-Benzyl-D-glutamic acid acts as a conformationally restricted glutamate analogue.[1]
The bulky benzyl group at C4 prevents the molecule from inducing the closure of the ligand-
binding domain (LBD) required for receptor activation, effectively turning it into a competitive
antagonist or a transport blocker.

o Target: Excitatory Amino Acid Transporters (EAATS).[1]

e Mechanism: Competitive inhibition. The benzyl group occupies the hydrophobic pocket
adjacent to the glutamate binding site, preventing the transporter from completing the
alternating access cycle.
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o Selectivity: The (2R,4R) configuration is often investigated to differentiate between EAAT
subtypes (EAAT1 vs EAAT2) compared to the L-isomer counterparts.[1]

Mechanism of Action Diagram
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Figure 2: Mechanism of EAAT Blockade by 4-Benzyl-D-Glutamate
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[1]

Quality Control & Characterization Standards
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To ensure data integrity in biological assays, the synthesized compound must meet the

following criteria.

Technique Expected Result Purpose
7.2-7.4 (m, 5H, Ph), 3.8 (d, 1H,
-CH), 2.8 (m, 2H, Benzyl-CH
1IHNMR (D ), 2.4 (m, 1H, Verify structure and benzyl
0) integration.[1][2][3]
-CH), 2.1 (m, 2H,
-CH
)
Single peak >98% ee/de.[4] Confirm (2R,4R)
Chiral HPLC Column: Chiralpak ZWIX(+) or stereochemistry vs (2R,4S) or

Crownpak CR(+).[1]

L-isomers.

Mass Spectrometry

[M+H]

=238.11 m/z

Confirm molecular weight.[1]

Elemental Analysis

C: 60.75%, H: 6.37%, N:
5.90%

Purity verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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